ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol
• IUPAC Name: ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H26N4O4/c1-6-34-25(33)19-15-18-21(27-20-9-7-8-14-30(20)24(18)32)29(5)22(19)28-23(31)16-10-12-17(13-11-16)26(2,3)4/h7-15H,6H2,1-5H3
• InChI Key: GYDUIGCFJAHNFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=C(C=C4)C(C)(C)C)C

Description

Ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by rings containing at least one atom other than carbon, such as nitrogen, oxygen, or sulfur. This particular compound is notable for its intricate structure, which includes multiple rings and functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves several steps, each requiring specific reagents and conditionsCommon reagents used in these reactions include methanesulfonic acid, phenylhydrazine hydrochloride, and various protecting groups to ensure selectivity and yield .

the principles of green chemistry and catalysis are often applied to optimize the process, reduce waste, and improve efficiency .

Chemical Reactions Analysis

Ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include sodium borohydride for reduction, N-bromosuccinimide for bromination, and methanesulfonic acid for cyclization . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups attached to the core structure.

Scientific Research Applications

This compound has a wide range of scientific research applications due to its unique structure and reactivity In chemistry, it is used as a building block for the synthesis of more complex molecules, including natural products and pharmaceuticalsIn medicine, it may be investigated for its potential therapeutic properties, such as anticancer or antimicrobial activity .

Mechanism of Action

The mechanism of action of ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can be compared to other similar compounds, such as indole derivatives and other triazatricyclo compounds. These compounds share some structural features but differ in their functional groups and overall reactivity. For example, indole derivatives are known for their biological activity and are used in various therapeutic applications The unique combination of functional groups in ethyl 6-(4-tert-butylbenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[840